Cas no 298705-64-3 (1-(Pyridin-2-yl-methyl)piperazine Trifluoroacetate)

1-(Pyridin-2-yl-methyl)piperazine Trifluoroacetate Properties

Names and Identifiers

• 1- PYRIDIN-2-YLMETHYL-PIPERAZINE TRIFLUOROMETHANESULFONIC ACID SALT
• 1-(PYRIDIN-2-YLMETHYL)PIPERAZINE
• 1-(pyridin-2-ylmethyl)piperazine,2,2,2-trifluoroacetic acid
• 1-Pyridin-2-ylmethyl-piperazine trifluoroacetate
• 1-[(pyridin-2-yl)methyl]piperazine; trifluoroacetic acid
• 1-(pyridin-2-ylmethyl)piperazine;2,2,2-trifluoroacetic acid
• 1-Pyridin-2-ylmethyl-piperazinetrifluoroacetate
• 1-(pyridin-2-ylmethyl)piperazine, trifluoroacetic acid
• 298705-64-3
• A820085
• 1-(Pyridin-2-ylmethyl)piperazine 2,2,2-trifluoroacetate
• EN300-110471
• Trifluoroacetic acid--1-[(pyridin-2-yl)methyl]piperazine (1/1)
• 1-Pyridin-2-Ylmethyl Piperazine Trifluoroacetate
• AKOS015852801
• 1-(pyridin-2-ylmethyl)piperazine;2, 2, 2-trifluoroacetic acid
• DTXSID60660669
• 1-(Pyridin-2-ylmethyl)piperazine2,2,2-trifluoroacetate
• 1-(pyridin-2-ylmethyl)piperazine; trifluoroacetic acid
• +Expand

• MDL： MFCD02104208
• InChIKey： WHWZMZPDKCRSCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15N3.C2HF3O2/c1-2-4-12-10(3-1)9-13-7-5-11-6-8-13;3-2(4,5)1(6)7/h1-4,11H,5-9H2;(H,6,7)
• SMILES： C1=CC=NC(=C1)CN2CCNCC2.C(=O)(C(F)(F)F)O

Computed Properties

• Exact Mass: 177.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 291.11946125g/mol
• Heavy Atom Count: 20
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• LogP: 0.75350
• PSA: 28.16000
• Boiling Point: 91 °C